Cas no 1503681-86-4 (2,2-dimethyl-1-(2-methylpropyl)cyclopropylmethanamine)

• Product Name: 2,2-dimethyl-1-(2-methylpropyl)cyclopropylmethanamine
• CAS No: 1503681-86-4
• MF: C₁₀H₂₁N
• MW: 155.28044295311
• CID: 5913450
• PubChem ID: 165654970
• Update Time: 2025-06-13

2,2-dimethyl-1-(2-methylpropyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(2-methylpropyl)cyclopropylmethanamine
• EN300-1826573
• [2,2-dimethyl-1-(2-methylpropyl)cyclopropyl]methanamine
• 1503681-86-4

• Inchi： 1S/C10H21N/c1-8(2)5-10(7-11)6-9(10,3)4/h8H,5-7,11H2,1-4H3
• InChI Key： UVATXRYQMLBGAW-UHFFFAOYSA-N
• SMILES： NCC1(CC(C)C)CC1(C)C

Computed Properties

• Exact Mass: 155.167399674g/mol
• Monoisotopic Mass: 155.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-dimethyl-1-(2-methylpropyl)cyclopropylmethanamine

Comprehensive Overview of 2,2-dimethyl-1-(2-methylpropyl)cyclopropylmethanamine (CAS No. 1503681-86-4)

2,2-dimethyl-1-(2-methylpropyl)cyclopropylmethanamine (CAS No. 1503681-86-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This cyclopropylmethanamine derivative features a 2,2-dimethylcyclopropyl core, which is further substituted with a 2-methylpropyl group, making it a molecule of interest for researchers and chemists alike. The compound's distinct molecular architecture contributes to its stability and reactivity, opening doors for innovative uses in pharmaceuticals, agrochemicals, and material science.

In the realm of pharmaceuticals, 2,2-dimethyl-1-(2-methylpropyl)cyclopropylmethanamine is being explored for its potential as a building block in drug discovery. Its cyclopropylmethanamine moiety is particularly noteworthy, as similar structures have been found in bioactive molecules targeting neurological and metabolic disorders. Researchers are investigating whether this compound could serve as a precursor for novel therapeutics, especially given the growing demand for treatments addressing conditions like Alzheimer's disease and diabetes. The 2-methylpropyl side chain may enhance lipophilicity, potentially improving blood-brain barrier penetration—a critical factor in central nervous system drug development.

The agrochemical industry has also shown interest in CAS No. 1503681-86-4, particularly in the development of next-generation crop protection agents. With global concerns about food security and sustainable agriculture on the rise, compounds like this are being evaluated for their potential as eco-friendly pesticides or plant growth regulators. The dimethylcyclopropyl structure could offer unique modes of action against pests while minimizing environmental impact—a key consideration in modern agricultural chemistry. Recent studies suggest that such constrained ring systems may provide improved target specificity compared to traditional linear compounds.

From a synthetic chemistry perspective, 2,2-dimethyl-1-(2-methylpropyl)cyclopropylmethanamine presents fascinating challenges and opportunities. The cyclopropyl ring, known for its angle strain and unique bonding characteristics, often requires specialized synthetic approaches. Chemists are particularly interested in developing efficient, scalable routes to this compound, with recent advances in metal-catalyzed cyclopropanation reactions showing promise. The presence of both dimethyl and methylpropyl substituents adds complexity to the stereochemical considerations, making it an excellent case study for advanced organic synthesis techniques.

Material science applications for CAS No. 1503681-86-4 are emerging as well. The compound's rigid cyclopropyl core could serve as a valuable component in designing novel polymers with enhanced thermal stability or mechanical properties. Researchers are exploring its incorporation into specialty coatings, adhesives, or even advanced electronic materials. The methanamine functionality provides a convenient handle for further chemical modifications, allowing for tailored material properties to meet specific industrial requirements.

Analytical characterization of 2,2-dimethyl-1-(2-methylpropyl)cyclopropylmethanamine typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and chromatographic methods. The compound's distinct proton environment, resulting from the dimethylcyclopropyl structure, produces characteristic signals that aid in identification and purity assessment. Quality control protocols for this compound are particularly stringent, given its potential use in sensitive applications, with HPLC purity standards often exceeding 98%.

Recent trends in green chemistry have prompted investigations into more sustainable production methods for CAS No. 1503681-86-4. Researchers are examining biocatalytic routes and solvent-free reactions to reduce the environmental footprint of its synthesis. The compound's growing importance is reflected in the increasing number of patent applications and research publications mentioning its structure or derivatives, particularly in contexts related to drug discovery and specialty chemicals.

Storage and handling recommendations for 2,2-dimethyl-1-(2-methylpropyl)cyclopropylmethanamine typically suggest protection from moisture and oxidation, with inert atmosphere storage being preferable for long-term preservation. The compound's stability profile makes it relatively easy to work with under standard laboratory conditions, though proper ventilation and personal protective equipment are always recommended when handling any chemical substance.

As research into cyclopropyl-containing compounds continues to expand, 2,2-dimethyl-1-(2-methylpropyl)cyclopropylmethanamine stands out as a particularly interesting example. Its combination of structural features—the strained cyclopropyl ring, the branched 2-methylpropyl chain, and the versatile methanamine functionality—creates numerous possibilities for scientific exploration. Future directions may include computational studies to predict its behavior in various systems, as well as expanded biological screening to uncover potential therapeutic applications.

The commercial availability of CAS No. 1503681-86-4 has improved in recent years, with several specialty chemical suppliers now offering it in research quantities. Pricing tends to reflect the compound's synthetic complexity and purity requirements, making it a significant but potentially valuable investment for research programs. Current market trends suggest growing demand for such structurally sophisticated building blocks, particularly in pharmaceutical research and development.

In conclusion, 2,2-dimethyl-1-(2-methylpropyl)cyclopropylmethanamine represents an exciting area of chemical research with cross-disciplinary applications. Its unique molecular architecture continues to inspire innovative approaches in multiple fields, from medicine to materials science. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound and its derivatives will likely play increasingly important roles in addressing some of today's most pressing scientific and technological challenges.